2-Isothiocyanato-6-methoxy-[1,2,4]triazolo[1,5-a]pyridine

• Molecular Formula: C8H6N4OS
• Molecular Weight: 206.23 g/mol
• IUPAC Name: 2-isothiocyanato-6-methoxy-[1,2,4]triazolo[1,5-a]pyridine
• InChI: InChI=1S/C8H6N4OS/c1-13-6-2-3-7-10-8(9-5-14)11-12(7)4-6/h2-4H,1H3
• InChI Key: CMKGLMUSTXZJBU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN2C(=NC(=N2)N=C=S)C=C1

Description

2-Isothiocyanato-6-methoxy-[1,2,4]triazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C8H6N4OS and its molecular weight is 206.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To 6-methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine (0.3 g, 1.8 mmol) in dichloromethane (15 mL) was added 1,1′-thiocarbonyldi-2(1H)-pyridone (0.51 g, 2.2 mmol). The reaction was stirred at room temperature overnight, concentrated in vacuo and purified via flash chromatography yielding 2-isothiocyanato-6-methoxy-[1,2,4]triazolo[1,5-a]pyridine (166 mg, 0.8 mmol, 44% yield) as a white solid. 1H NMR (300 MHz, CDCl3) δ ppm 8.03 (1 H, d, J=2.20 Hz), 7.54 (1 H, d, J=9.88 Hz), 7.34 (1 H, dd, J=9.51, 2.56 Hz), 3.88 (3 H, s).

Synthesis routes and methods II

Procedure details